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Compound of Interest

Compound Name:
4-Formyl-2-methoxy-3-nitrophenyl

acetate

Cat. No.: B1330322 Get Quote

Application Note: Synthesis of Acetyl Nitro Vanillin
Introduction

Vanillin derivatives are significant compounds in medicinal chemistry and serve as versatile

precursors for the synthesis of various pharmaceutical agents.[1] The introduction of a nitro

group onto the vanillin scaffold can be a critical step in modifying its biological activity or

preparing it for further functionalization.[2] Specifically, acetyl nitro vanillin is a key intermediate

in the synthesis of novel Schiff bases with potential antimicrobial properties.[3][4] The following

protocol details a two-step synthesis beginning from vanillin, involving acetylation followed by

nitration. This method is designed for laboratory-scale synthesis and provides a clear workflow

for researchers in organic synthesis and drug development.

Experimental Protocols
This synthesis is performed in two primary stages: the acetylation of vanillin to produce acetyl

vanillin, followed by the nitration of the acetyl vanillin intermediate.

Part 1: Preparation of Acetyl Vanillin from Vanillin
This initial step protects the hydroxyl group of vanillin via acetylation, preparing the molecule for

the subsequent nitration reaction.
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Dissolve vanillin (3.2 mmol) in 5-6 mL of dichloromethane (DCM) in a reaction flask under

anhydrous conditions.[3][5]

To this solution, add acetic anhydride (3.84 mmol) and dry pyridine (3.84 mmol).[3][5]

Stir the resulting mixture at room temperature for 3-4 hours.[3][5]

Monitor the reaction's progress using Thin Layer Chromatography (TLC) with a mobile phase

of 1:1 Hexane:Ethyl acetate.[3][5]

Once the reaction is complete, evaporate the DCM solvent.[3][5]

Pour the residual mixture onto crushed ice to precipitate the product.[3][5]

Filter the precipitate, rinse thoroughly with water, and dry the solid.[3][5]

For further purification, the crude acetyl vanillin can be re-crystallized from 95% ethanol.[3][5]

Part 2: Nitration of Acetyl Vanillin
This is the core procedure for synthesizing the target compound, acetyl nitro vanillin, using

fuming nitric acid at low temperatures to control the reaction.

Methodology:

Dissolve acetyl vanillin (2.59 mmol) in 5 mL of dichloromethane (DCM).[3][5]

Cool the mixture in an ice-salt bath to a temperature of -10 to -5°C and stir until a clear

solution is obtained.[3][4]

Slowly add 2 mL of fuming nitric acid to the reaction mixture while maintaining the low

temperature.[3][5]

After the addition is complete, continue to stir the mixture for 1-2 hours at room temperature.

[3][5]

Monitor the reaction completion by TLC using a 1:1 Hexane:Ethyl acetate mobile phase.[3][4]

For the work-up, pour the reaction mixture into ice-cold water. A precipitate will form.[3][5]
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Filter the precipitate, then wash and dry the collected solid to obtain the final acetyl nitro

vanillin product.[3][5]

The successful nitration can be confirmed by the appearance of an IR peak around 1540

cm⁻¹.[3][5]

Data Presentation
The following tables summarize the quantitative data for the described two-step synthesis

protocol.

Table 1: Reagents and Conditions for Acetylation of Vanillin

Parameter Value Reference

Vanillin 3.2 mmol [3][5]

Dichloromethane (DCM) 5-6 mL [3][5]

Acetic Anhydride 3.84 mmol [3][5]

Dry Pyridine 3.84 mmol [3][5]

Reaction Temperature Room Temperature [3][5]

Reaction Time 3-4 hours [3][5]

Table 2: Reagents and Conditions for Nitration of Acetyl Vanillin

Parameter Value Reference

Acetyl Vanillin 2.59 mmol [3][5]

Dichloromethane (DCM) 5 mL [3][5]

Fuming Nitric Acid 2 mL [3][5]

Initial Temperature -10 to -5°C [3][4]

Reaction Temperature Room Temperature [3][5]

Reaction Time 1-2 hours [3][5]
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Visualization of Experimental Workflow
The following diagram illustrates the sequential workflow for the synthesis of acetyl nitro vanillin

from vanillin.

Vanillin Acetylation Acetyl Vanillin

 Acetic Anhydride,
 Pyridine, DCM,

 RT, 3-4h Nitration Acetyl Nitro Vanillin

 Fuming HNO₃, DCM,
 -10°C to RT,

 1-2h 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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